3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95%
Overview
Description
3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid (3-CEHBA) is a synthetic phenolic acid derivative with a wide range of applications in scientific research. It is a white crystalline powder that is highly soluble in water and has a molecular weight of 248.6 g/mol. 3-CEHBA has been used as a model compound in numerous studies due to its unique properties, including its low toxicity, low cost, and wide range of applications.
Scientific Research Applications
3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% has been used in numerous scientific research applications, including in vitro studies, high-throughput screening (HTS) studies, and in vivo studies. In vitro studies have used 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% to investigate the effects of various compounds on cell proliferation, apoptosis, and gene expression. HTS studies have used 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% to identify potential therapeutic compounds and drug targets. In vivo studies have used 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% to investigate the effects of various compounds on animal models.
Mechanism of Action
The mechanism of action of 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% is not well understood. However, it is believed that 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% may interact with specific proteins or receptors in cells to induce changes in gene expression and cell proliferation. Additionally, 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% may interact with other compounds to induce changes in gene expression and cell proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% are not well understood. However, studies have shown that 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% may have anti-inflammatory, antioxidant, and anti-tumorigenic effects. Additionally, 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to induce changes in gene expression and cell proliferation.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% in lab experiments include its low cost, low toxicity, and wide range of applications. Additionally, 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% is highly soluble in water, which makes it easy to work with. The main limitation of using 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% in lab experiments is the lack of understanding of its mechanism of action.
Future Directions
Future research should focus on further understanding the mechanism of action of 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% and its potential applications. Additionally, further research should investigate the biochemical and physiological effects of 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% on various cell types and animal models. Furthermore, research should investigate the potential synergistic effects of 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% with other compounds. Finally, research should investigate the potential therapeutic applications of 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% in various disease states.
Synthesis Methods
3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95% is typically synthesized through a two-step reaction process. The first step involves the reaction of 2-chloro-4-ethoxyphenol with sodium hydroxide to form a sodium salt of 2-chloro-4-ethoxyphenol. The second step involves the reaction of the sodium salt of 2-chloro-4-ethoxyphenol with hydroxybenzoic acid to form 3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid, 95%.
properties
IUPAC Name |
3-(2-chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO4/c1-2-20-12-3-4-13(14(16)8-12)9-5-10(15(18)19)7-11(17)6-9/h3-8,17H,2H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJVJXCMKKZHZCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691676 |
Source
|
| Record name | 2'-Chloro-4'-ethoxy-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20691676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloro-4-ethoxyphenyl)-5-hydroxybenzoic acid | |
CAS RN |
1261966-98-6 |
Source
|
| Record name | 2'-Chloro-4'-ethoxy-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20691676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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